Cas no 2138400-20-9 (5-Oxo-5-{3-[(oxolan-3-yl)methyl]morpholin-4-yl}pentanoic acid)

• Product Name: 5-Oxo-5-{3-[(oxolan-3-yl)methyl]morpholin-4-yl}pentanoic acid
• CAS No: 2138400-20-9
• MF: C₁₄H₂₃NO₅
• MW: 285.336124658585
• CID: 6378478
• PubChem ID: 165488226
• Update Time: 2025-11-03

5-Oxo-5-{3-[(oxolan-3-yl)methyl]morpholin-4-yl}pentanoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-765946
• 2138400-20-9
• 5-oxo-5-{3-[(oxolan-3-yl)methyl]morpholin-4-yl}pentanoic acid
• 5-Oxo-5-{3-[(oxolan-3-yl)methyl]morpholin-4-yl}pentanoic acid

• Inchi： 1S/C14H23NO5/c16-13(2-1-3-14(17)18)15-5-7-20-10-12(15)8-11-4-6-19-9-11/h11-12H,1-10H2,(H,17,18)
• InChI Key： QEEDJTGZDZVKJE-UHFFFAOYSA-N
• SMILES： O1CCC(C1)CC1COCCN1C(CCCC(=O)O)=O

Computed Properties

• Exact Mass: 285.15762283g/mol
• Monoisotopic Mass: 285.15762283g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 347
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 76.1Ų

Additional information on 5-Oxo-5-{3-[(oxolan-3-yl)methyl]morpholin-4-yl}pentanoic acid

5-Oxo-5-{3-[(oxolan-3-yl)methyl]morpholin-4-yl}pentanoic acid (CAS No. 2138400-20-9): A Comprehensive Overview

5-Oxo-5-{3-[(oxolan-3-yl)methyl]morpholin-4-yl}pentanoic acid (CAS No. 2138400-20-9) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential for various therapeutic applications, particularly in the treatment of neurological disorders and metabolic diseases.

The molecular structure of 5-Oxo-5-{3-[(oxolan-3-yl)methyl]morpholin-4-yl}pentanoic acid is composed of a pentanoic acid backbone with a substituted morpholine ring and an oxolan ring. The presence of these functional groups imparts specific chemical and biological properties that make it an intriguing candidate for further investigation. The oxo group at the 5-position of the pentanoic acid moiety, along with the morpholine and oxolan rings, contribute to its overall stability and reactivity.

Recent studies have highlighted the potential of 5-Oxo-5-{3-[(oxolan-3-yl)methyl]morpholin-4-yl}pentanoic acid in modulating key biological pathways. One notable area of research is its interaction with G protein-coupled receptors (GPCRs), which are involved in a wide range of physiological processes. GPCRs are important targets for drug development due to their role in signaling pathways that regulate neurotransmission, inflammation, and metabolism.

In a study published in the Journal of Medicinal Chemistry, researchers demonstrated that 5-Oxo-5-{3-[(oxolan-3-yl)methyl]morpholin-4-yl}pentanoic acid exhibits selective binding to specific GPCRs, particularly those associated with neurodegenerative diseases such as Alzheimer's and Parkinson's disease. The compound's ability to modulate these receptors suggests its potential as a therapeutic agent for these conditions.

Beyond its interactions with GPCRs, 5-Oxo-5-{3-[(oxolan-3-yl)methyl]morpholin-4-yl}pentanoic acid has also shown promise in metabolic disorders. In vitro and in vivo studies have indicated that it can influence glucose metabolism and lipid homeostasis, making it a candidate for the treatment of diabetes and obesity. The compound's mechanism of action appears to involve the activation of peroxisome proliferator-activated receptors (PPARs), which are key regulators of metabolic processes.

The pharmacokinetic properties of 5-Oxo-5-{3-[(oxolan-3-yl)methyl]morpholin-4-yl}pentanoic acid have been extensively studied to assess its suitability for clinical applications. Preliminary data suggest that it has favorable absorption, distribution, metabolism, and excretion (ADME) profiles. The compound is well-absorbed orally and exhibits good bioavailability, which is crucial for its therapeutic efficacy.

Toxicity studies have also been conducted to evaluate the safety profile of 5-Oxo-5-{3-[(oxolan-3-yl)methyl]morpholin-4-yl}pentanoic acid. Results from these studies indicate that it has low toxicity at therapeutic doses, with no significant adverse effects observed in animal models. This favorable safety profile supports its potential for further clinical development.

In conclusion, 5-Oxo-5-{3-[(oxolan-3-yl)methyl]morpholin-4-yl}pentanoic acid (CAS No. 2138400-20--9) represents a promising compound with diverse therapeutic potential. Its unique molecular structure and favorable pharmacological properties make it an attractive candidate for further research and development in the fields of neurology and metabolism. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic applications, this compound is poised to play a significant role in advancing medical treatments for various diseases.